1-(3-fluorobenzoyl)-4-(4-pyridinylmethyl)piperazine

• IUPAC Name: (3-fluorophenyl)-[4-(pyridin-4-ylmethyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C17H18FN3O/c18-16-3-1-2-15(12-16)17(22)21-10-8-20(9-11-21)13-14-4-6-19-7-5-14/h1-7,12H,8-11,13H2
• InChI Key: KEHDZKOMVYZEGP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=NC=C2)C(=O)C3=CC(=CC=C3)F
• Molecular Formula: C17H18FN3O
• Molecular Weight: 299.34 g/mol

Description

1-(3-fluorobenzoyl)-4-(4-pyridinylmethyl)piperazine, also known as FPMP, is a chemical compound that has gained interest in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 1-(3-fluorobenzoyl)-4-(4-pyridinylmethyl)piperazine involves its binding to specific receptors in the brain and modulating their activity. 1-(3-fluorobenzoyl)-4-(4-pyridinylmethyl)piperazine has been shown to act as a partial agonist of the 5-HT1A receptor, which is involved in the regulation of mood and anxiety. It has also been shown to act as an antagonist of the 5-HT2A receptor, which is involved in the regulation of cognition and perception. The exact mechanism of action of 1-(3-fluorobenzoyl)-4-(4-pyridinylmethyl)piperazine is still under investigation, and further research is needed to fully understand its pharmacological effects.
Biochemical and Physiological Effects:
1-(3-fluorobenzoyl)-4-(4-pyridinylmethyl)piperazine has been shown to have various biochemical and physiological effects, including the modulation of neurotransmitter release, the regulation of neuronal excitability, and the alteration of synaptic plasticity. In animal studies, 1-(3-fluorobenzoyl)-4-(4-pyridinylmethyl)piperazine has been shown to improve cognitive function, reduce anxiety-like behavior, and enhance social interaction. However, the exact biochemical and physiological effects of 1-(3-fluorobenzoyl)-4-(4-pyridinylmethyl)piperazine in humans are still unknown, and further research is needed to investigate its safety and efficacy.

Advantages and Limitations for Lab Experiments

One of the advantages of 1-(3-fluorobenzoyl)-4-(4-pyridinylmethyl)piperazine is its high selectivity and potency for specific receptors, which makes it a valuable tool for studying the function and regulation of these receptors. It also has a relatively simple chemical structure, which makes it easy to synthesize and modify for drug discovery purposes. However, one of the limitations of 1-(3-fluorobenzoyl)-4-(4-pyridinylmethyl)piperazine is its potential toxicity and side effects, which need to be carefully evaluated in preclinical and clinical studies.

Future Directions

There are several future directions for research on 1-(3-fluorobenzoyl)-4-(4-pyridinylmethyl)piperazine, including the development of new drugs targeting specific receptors, the investigation of its safety and efficacy in humans, and the exploration of its potential applications in other fields such as cancer research and immunology. Additionally, further studies are needed to elucidate the exact mechanism of action of 1-(3-fluorobenzoyl)-4-(4-pyridinylmethyl)piperazine and its effects on various physiological and biochemical processes. Overall, 1-(3-fluorobenzoyl)-4-(4-pyridinylmethyl)piperazine has the potential to be a valuable tool for scientific research and drug discovery, and further investigation is warranted to fully understand its pharmacological effects and potential applications.

Synthesis Methods

The synthesis of 1-(3-fluorobenzoyl)-4-(4-pyridinylmethyl)piperazine involves the reaction of 1-(3-fluorobenzoyl)piperazine with 4-pyridinylmethylamine under specific conditions. The resulting product is then purified using various techniques such as column chromatography and recrystallization. The purity and yield of 1-(3-fluorobenzoyl)-4-(4-pyridinylmethyl)piperazine can be optimized by adjusting reaction parameters such as temperature, solvent, and reaction time.

Scientific Research Applications

1-(3-fluorobenzoyl)-4-(4-pyridinylmethyl)piperazine has been studied for its potential applications in various fields, including neuroscience, pharmacology, and drug discovery. In neuroscience, 1-(3-fluorobenzoyl)-4-(4-pyridinylmethyl)piperazine has been shown to modulate the activity of certain neurotransmitter receptors, such as the 5-HT1A and 5-HT2A receptors, which are involved in mood regulation and cognition. In pharmacology, 1-(3-fluorobenzoyl)-4-(4-pyridinylmethyl)piperazine has been investigated as a potential lead compound for the development of novel drugs targeting these receptors. In drug discovery, 1-(3-fluorobenzoyl)-4-(4-pyridinylmethyl)piperazine has been used as a scaffold for the synthesis of new chemical entities with improved pharmacological properties.